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Compound of Interest |

2-Hydroxy-5-
Compound Name:
(phenylethynyl)benzoic acid

CAS No.: 32192-74-8

Cat. No.: B2850034

Get Quote

Executive Summary

This guide outlines the critical safety protocols and disposal workflows for 2-Hydroxy-5-
(phenylethynyl)benzoic acid (CAS: 111846-52-9), a compound frequently utilized in drug
discovery as a metabotropic glutamate receptor (mGIuR) ligand or intermediate.

As a Senior Application Scientist, | emphasize that safe disposal is not merely a regulatory
checkbox; it is an extension of experimental integrity. Improper handling of phenolic alkynes
can lead to environmental persistence or dangerous incompatibility reactions in waste streams.
This document provides a self-validating system for the segregation, neutralization, and
destruction of this compound.

Chemical Identity & Hazard Profiling

Before initiating disposal, the waste generator must understand the physicochemical properties
that dictate the waste stream. This compound contains three distinct functional groups that
influence its reactivity and disposal: a carboxylic acid, a phenol, and an internal alkyne.
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Physicochemical Properties Table

Property Specification Disposal Implication
Organic carbon load; requires
Molecular Formula C15H1003 o ]
incineration.
Molecular Weight 238.24 g/mol N/A

Classify as Acidic Organic
Acidity (pKa) ~2.9 (Carboxyl), ~10 (Phenol) Waste. Incompatible with
strong bases (exotherm risk).

Waste often exists as a solvent

Solubility DMSO, Methanol, dilute base )
mixture.
Avoid Strong Oxidizers.
o Alkynes can cleave or
Reactivity Phenylethynyl group (Alkyne) ] )
polymerize violently under
oxidative stress.
) ] Dust explosion hazard if
Physical State Solid (Powder)

aerosolized during transfer.

Critical Hazard Assessment

» Skin/Eye Irritation: As a salicylic acid derivative, it acts as a keratolytic agent and irritant.

¢ Agquatic Toxicity: Substituted phenols and alkynes often exhibit high acute toxicity to aquatic
life (GHS Category 1 or 2). Do not release down the drain.

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient for handling solid organic acids during waste transfer due to
the risk of aerosolization.

e Respiratory: N95 (minimum) or P100 respirator if handling >1g of dry powder outside a fume
hood.

o Dermal: Nitrile gloves (Double gloving recommended; minimum thickness 0.11 mm).
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o Rationale: Phenolic compounds can permeate thin latex rapidly.
e Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are inadequate for liquid

waste pouring.

Waste Segregation Workflow

The most common failure mode in laboratory disposal is "commingling"—mixing incompatible
waste streams. 2-Hydroxy-5-(phenylethynyl)benzoic acid must be segregated into Stream C
(Organic Acids).

Incompatibility Alert

e Do NOT mix with: Strong oxidizers (e.g., Nitric Acid, Peroxides). The alkyne bond is
susceptible to oxidative cleavage, which can generate heat and pressure.

e Do NOT mix with: Cyanides or Sulfides. Acidic waste will liberate toxic HCN or H2S gas.

Visual Workflow: Waste Stream Decision Tree

The following diagram illustrates the logic flow for categorizing this specific compound.
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Waste Generation:

2-Hydroxy-5-(phenylethynyl)benzoic acid

Determine Physical State

Dry In Solution

Solid / Powder Solvated (DMSO/MeOH)

y

Contains Halogenated
Co-solvents (DCM/Chloroform)?

Stream S:
Solid Hazardous Waste

Stream A: Stream B:

Halogenated Organic Waste Non-Halogenated Organic Waste

Label: 'Flammable, Irritant, Acidic'

Click to download full resolution via product page

Caption: Logic flow for segregating 2-Hydroxy-5-(phenylethynyl)benzoic acid based on
solvation state and co-solvent presence.

Step-by-Step Disposal Procedure
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Scenario A: Disposal of Dry Solid (Expired or Excess
Stock)

Objective: Secure containment for high-temperature incineration.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber
glass jar. Avoid metal containers due to acid corrosion.

e Transfer:
o Perform all transfers inside a certified chemical fume hood.
o Use an antistatic spatula to minimize static discharge (alkyne risk).
e Labeling:
o Apply a hazardous waste label immediately.
o Constituents: "2-Hydroxy-5-(phenylethynyl)benzoic acid (100%)".
o Hazard Checkboxes: [x] Irritant [x] Toxic.

o Storage: Store in the "Solid Waste" satellite accumulation area until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Objective: Prevent precipitation and exothermic reactions in the waste carboy.

e pH Check: If the solution is highly acidic (pH < 2), consider neutralizing to pH 5-9 using
Sodium Bicarbonate (NaHCO3s) before adding to the main waste carboy.

o Why? Adding concentrated acid to a general organic waste drum can cause
polymerization of other waste components.

o Caution: Neutralization generates CO2. Add base slowly to prevent foaming/splashing.

¢ Solvent Compatibility:
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o If dissolved in DMSO/Methanol: Dispose in Non-Halogenated Organic Waste.

o If dissolved in DCM/Chloroform: Dispose in Halogenated Organic Waste.

e Rinsing: Triple rinse the original glassware with the primary solvent (e.g., acetone or ethanol)
and add the rinsate to the waste container.

Emergency Response: Spill Management

In the event of a spill, immediate containment is required to prevent surface contamination and
inhalation.

Spill Response Protocol

e Evacuate & Ventilate: If >10g of powder is aerosolized, evacuate the immediate area for 15
minutes to allow dust to settle.

e PPE Upgrade: Don double nitrile gloves and N95 respirator.
o Containment:

o Liquid: Surround with absorbent pads or vermiculite.

o Solid: Cover with a damp paper towel to prevent dust generation.
e Cleanup:

o Sweep/scoop material into a disposable container.

o Wash the surface with 10% Sodium Carbonate (Na2COs3) solution to neutralize residual
acid and solubilize the phenol.

o Final wipe with water.
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Caption: Operational workflow for containing and cleaning spills of 2-Hydroxy-5-
(phenylethynyl)benzoic acid.

Regulatory Compliance & Final Destruction

Compliance is governed by the Resource Conservation and Recovery Act (RCRA) in the US
and equivalent local regulations.

o Waste Code: While this specific compound may not have a specific "P" or "U" list code, it
falls under the characteristic of Ignitability (D0O01) if in flammable solvent, or general
Toxic/lrritant waste.

o Ultimate Fate: The only acceptable destruction method for this compound is High-
Temperature Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).

o Mechanism: Incineration ensures the complete oxidation of the aromatic rings and the
alkyne bond, preventing the release of persistent organic pollutants (POPS).

Verification

Before signing the waste manifest:
 Verify the container is sealed and free of exterior contamination.
e Ensure the pH is not <2 (unless labeled specifically as Acid Waste).

» Confirm no oxidizers are present in the same container.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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